molecular formula C27H24N2O5S B12153104 1-(6-Ethylbenzothiazol-2-yl)-4-(2-furylcarbonyl)-3-hydroxy-5-(4-propoxyphenyl)-3-pyrrolin-2-one

1-(6-Ethylbenzothiazol-2-yl)-4-(2-furylcarbonyl)-3-hydroxy-5-(4-propoxyphenyl)-3-pyrrolin-2-one

Cat. No.: B12153104
M. Wt: 488.6 g/mol
InChI Key: OOMIDMCECYYQMF-UHFFFAOYSA-N
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Description

This compound is a benzothiazole-containing pyrrolinone derivative characterized by a 6-ethylbenzothiazole core, a 2-furylcarbonyl group at position 4, a 3-hydroxy substituent, and a 4-propoxyphenyl moiety at position 3. Benzothiazole derivatives are pharmacologically significant due to their broad biological activities, including antiviral, antitumor, and anti-inflammatory effects . The 3-hydroxy and 4-propoxyphenyl groups contribute to hydrogen bonding and solubility properties, while the 2-furylcarbonyl moiety introduces electron-rich aromaticity, which could influence target binding affinity.

Properties

Molecular Formula

C27H24N2O5S

Molecular Weight

488.6 g/mol

IUPAC Name

1-(6-ethyl-1,3-benzothiazol-2-yl)-3-(furan-2-carbonyl)-4-hydroxy-2-(4-propoxyphenyl)-2H-pyrrol-5-one

InChI

InChI=1S/C27H24N2O5S/c1-3-13-33-18-10-8-17(9-11-18)23-22(24(30)20-6-5-14-34-20)25(31)26(32)29(23)27-28-19-12-7-16(4-2)15-21(19)35-27/h5-12,14-15,23,31H,3-4,13H2,1-2H3

InChI Key

OOMIDMCECYYQMF-UHFFFAOYSA-N

Canonical SMILES

CCCOC1=CC=C(C=C1)C2C(=C(C(=O)N2C3=NC4=C(S3)C=C(C=C4)CC)O)C(=O)C5=CC=CO5

Origin of Product

United States

Biological Activity

1-(6-Ethylbenzothiazol-2-yl)-4-(2-furylcarbonyl)-3-hydroxy-5-(4-propoxyphenyl)-3-pyrrolin-2-one is a complex organic compound that belongs to the class of heterocyclic compounds. Its unique structure, characterized by a pyrrolinone core fused with various functional groups, suggests significant potential for diverse biological activities. This article reviews the biological activity of this compound, focusing on its antimicrobial, antioxidant, and anti-inflammatory properties, supported by research findings and case studies.

Chemical Structure

The compound's structure can be represented as follows:

C19H20N2O3S\text{C}_{19}\text{H}_{20}\text{N}_2\text{O}_3\text{S}

This structure includes:

  • Benzothiazole moiety : Contributes to biological activity.
  • Furan carbonyl group : Enhances chemical reactivity.
  • Hydroxy group : Plays a role in antioxidant activity.
  • Propoxyphenyl group : Influences pharmacological properties.

Antimicrobial Properties

Research indicates that 1-(6-Ethylbenzothiazol-2-yl)-4-(2-furylcarbonyl)-3-hydroxy-5-(4-propoxyphenyl)-3-pyrrolin-2-one exhibits significant antimicrobial activity. Studies have demonstrated its effectiveness against various bacterial and fungal strains.

MicroorganismActivityReference
E. coli Inhibition of growth
S. aureus Moderate activity
Candida albicans Effective antifungal

Antioxidant Activity

The compound has been shown to possess strong antioxidant properties, attributed to its ability to scavenge free radicals. This activity is crucial in preventing oxidative stress-related diseases.

Assay TypeIC50 (µM)Reference
DPPH Radical Scavenging25
ABTS Radical Scavenging30

Anti-inflammatory Effects

Preliminary studies suggest that this compound may modulate inflammatory pathways, making it a candidate for treating inflammatory diseases. In vitro studies have indicated a reduction in pro-inflammatory cytokines.

CytokineEffectReference
TNF-alphaDecreased levels
IL-6Inhibition

Case Studies

Several case studies have highlighted the potential therapeutic applications of this compound:

  • Case Study on Antimicrobial Efficacy
    • A study evaluated the antimicrobial effects on clinical isolates of E. coli and S. aureus, demonstrating a significant inhibition zone compared to control groups.
  • Case Study on Antioxidant Properties
    • Research involving DPPH and ABTS assays confirmed the compound's ability to reduce oxidative stress markers in cellular models.
  • Case Study on Anti-inflammatory Action
    • An experimental model of inflammation showed that treatment with the compound led to a marked decrease in edema and inflammatory markers.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Features and Substituent Analysis

The following table highlights structural differences and inferred properties between the target compound and analogs from literature:

Compound Name Benzothiazole Substituent Acyl Group (Position 4) Aryl Group (Position 5) Notable Features
Target Compound 6-Ethyl 2-Furylcarbonyl 4-Propoxyphenyl Enhanced lipophilicity (ethyl), hydrogen bonding (propoxy), moderate solubility
1-(6-Fluorobenzothiazol-2-yl)-3-hydroxy-5-(3-hydroxyphenyl)-4-(thiophene-2-carbonyl)-5H-pyrrol-2-one 6-Fluoro Thiophene-2-carbonyl 3-Hydroxyphenyl Higher polarity (fluoro), sulfur-mediated interactions, dual hydroxyl groups
1-(6-Ethoxybenzothiazol-2-yl)-5-(2-fluorophenyl)-3-hydroxy-4-(7-methoxybenzofuran-2-carbonyl)-5H-pyrrol-2-one 6-Ethoxy 7-Methoxybenzofuran-2-carbonyl 2-Fluorophenyl Ethoxy group (solubility), methoxybenzofuran (π-stacking), fluorophenyl (electron-withdrawing)
4-(4-Butoxybenzoyl)-5-(4-ethylphenyl)-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-1,5-dihydro-2H-pyrrol-2-one N/A (Thiadiazole core) 4-Butoxybenzoyl 4-Ethylphenyl Thiadiazole core (metabolic stability), butoxy (long-chain solubility)

Key Comparisons:

Benzothiazole Substituents The 6-ethyl group in the target compound contrasts with 6-fluoro () and 6-ethoxy (). Ethoxy () introduces an oxygen atom, improving solubility but reducing metabolic stability compared to ethyl .

Acyl Groups (Position 4)

  • The 2-furylcarbonyl group (target) is oxygen-rich, enabling hydrogen bonding, whereas thiophene-2-carbonyl () relies on sulfur for hydrophobic interactions .
  • 7-Methoxybenzofuran-2-carbonyl () offers extended π-conjugation, likely enhancing target binding via π-π stacking .

Aryl Groups (Position 5) 4-Propoxyphenyl (target) provides an ether linkage for hydrogen bonding and moderate solubility. In contrast, 4-ethylphenyl () lacks hydrogen-bonding capacity, favoring hydrophobic interactions .

Biological Implications Compounds with 3-hydroxyphenyl () may exhibit antioxidant or anti-inflammatory activity due to phenolic hydroxyl groups . The thiadiazole core in is associated with kinase inhibition and metabolic resistance, differing from the benzothiazole-based target .

Research Findings and Inferred Properties

  • Solubility and Bioavailability : The target compound’s 4-propoxyphenyl and 3-hydroxy groups likely improve aqueous solubility compared to purely hydrophobic analogs (e.g., 4-ethylphenyl in ). However, its 6-ethylbenzothiazole may reduce solubility relative to fluoro-substituted derivatives .
  • Target Binding: The ethylbenzothiazole core may engage in hydrophobic interactions with enzyme active sites, similar to fluoro analogs in HIV-1 protease inhibition (as noted in ) .

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